methyl (E)-2-(4-bromobenzoyl)-3-(methylamino)but-2-enoate
Overview
Description
The compound identified as “methyl (E)-2-(4-bromobenzoyl)-3-(methylamino)but-2-enoate” is a chemical entity listed in the PubChem database. This compound is utilized in various scientific research applications due to its unique chemical properties and reactivity.
Chemical Reactions Analysis
methyl (E)-2-(4-bromobenzoyl)-3-(methylamino)but-2-enoate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.
Scientific Research Applications
methyl (E)-2-(4-bromobenzoyl)-3-(methylamino)but-2-enoate has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it is utilized for investigating biochemical pathways and molecular interactions. In medicine, this compound is explored for its potential therapeutic effects and as a tool for drug discovery. Additionally, it finds applications in various industrial processes where its unique chemical properties are advantageous.
Mechanism of Action
The mechanism of action of methyl (E)-2-(4-bromobenzoyl)-3-(methylamino)but-2-enoate involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, thereby modulating their activity. This interaction can lead to changes in biochemical pathways and cellular processes, ultimately resulting in the observed effects of the compound.
Comparison with Similar Compounds
methyl (E)-2-(4-bromobenzoyl)-3-(methylamino)but-2-enoate can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and reactivity. For instance, compounds such as CID 2632, CID 6540461, CID 5362065, and CID 5479530 share structural similarities with this compound . this compound may exhibit distinct properties and reactivity patterns that make it particularly useful for specific applications.
Properties
IUPAC Name |
methyl (E)-2-(4-bromobenzoyl)-3-(methylamino)but-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrNO3/c1-8(15-2)11(13(17)18-3)12(16)9-4-6-10(14)7-5-9/h4-7,15H,1-3H3/b11-8+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZLCNSFCJSPSED-DHZHZOJOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C(=O)C1=CC=C(C=C1)Br)C(=O)OC)NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C(/C(=O)C1=CC=C(C=C1)Br)\C(=O)OC)/NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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